Cas no 1549606-45-2 (2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride)

• Product Name: 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride
• CAS No: 1549606-45-2
• MF: C₈H₅Cl₂NO₂S
• MW: 250.101798772812
• MDL: MFCD26032766
• CID: 4605471
• PubChem ID: 83271900
• Update Time: 2025-05-20

2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride

• MDL： MFCD26032766
• Inchi： 1S/C8H5Cl2NO2S/c9-7-5-6(3-4-11)1-2-8(7)14(10,12)13/h1-2,5H,3H2
• InChI Key： BLQBCEZRDCNTOK-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(CC#N)C=C1Cl

Additional information on 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride

Professional Introduction to 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride (CAS No: 1549606-45-2)

2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride, with the chemical identifier CAS No: 1549606-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a chloro substituent and a cyanomethyl group, make it a valuable building block for further functionalization and derivatization.

The sulfonyl chloride moiety in the molecular structure of this compound is particularly noteworthy, as it is known to enhance reactivity and facilitate further chemical transformations. Sulfonyl chlorides are widely employed in organic synthesis due to their ability to undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This property makes 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride an indispensable tool in the synthesis of sulfonamide derivatives, which are prevalent in many pharmacological applications.

In recent years, there has been a surge in research focused on sulfonamide-based drugs due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The structural motif of sulfonyl chloride provides a reactive site that can be readily modified to produce compounds with enhanced pharmacological properties. For instance, modifications at the cyanomethyl position can lead to the development of novel antimicrobial agents or kinase inhibitors.

The cyanomethyl group in 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride is another critical feature that contributes to its synthetic utility. This group can undergo various reactions, such as hydrolysis to form carboxylic acids or reduction to form alcohols, enabling the construction of complex molecular architectures. Such flexibility is highly advantageous in drug discovery pipelines, where rapid and efficient synthesis of target compounds is often required.

Recent advancements in synthetic methodologies have further highlighted the importance of intermediates like 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride. Techniques such as transition-metal-catalyzed cross-coupling reactions have expanded the synthetic possibilities of sulfonyl chlorides, allowing for the introduction of aryl or heteroaryl groups at specific positions within the molecule. These strategies have been instrumental in developing new therapeutic entities with improved efficacy and reduced side effects.

The pharmaceutical industry has also embraced computational chemistry and artificial intelligence (AI) to accelerate drug discovery processes. By leveraging these technologies, researchers can predict the biological activity of compounds like 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride before synthesizing them experimentally. This approach not only saves time and resources but also enhances the likelihood of identifying promising candidates for further development.

In addition to its role in pharmaceutical applications, 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing polymers with tailored properties or for developing novel pesticides with improved environmental profiles.

The synthesis of 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as flow chemistry have been employed to optimize these processes, ensuring high yields and purity levels. These advancements underscore the compound's significance as a key intermediate in modern chemical synthesis.

As research continues to evolve, the demand for specialized intermediates like 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride is expected to grow. The development of new therapeutic modalities and sustainable chemical processes will rely heavily on innovative building blocks such as this one. Collaborative efforts between academia and industry are essential to drive progress and translate these findings into tangible benefits for society.

In conclusion, 2-chloro-4-(cyanomethyl)benzene-1-sulfonyl chloride (CAS No: 1549606-45-2) represents a critical component in contemporary chemical research. Its unique structural attributes and reactivity make it an invaluable asset for synthesizing biologically active molecules across multiple domains. As our understanding of molecular interactions deepens and new synthetic methodologies emerge, this compound will undoubtedly continue to play a pivotal role in shaping the future of pharmaceuticals and materials science.